Cas no 61924-59-2 (2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester)

• Product name: 2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester
• CAS No: 61924-59-2
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 1630980

2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester

• Inchi： 1S/C13H13NO4/c1-2-18-13(15)12(14(16)17)10-6-9-11-7-4-3-5-8-11/h3-10H,2H2,1H3
• InChI Key： FDLMRYDMYVJTLX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C([N+]([O-])=O)=CC=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 247.08449

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Melting Point: 77-79 °C
• Boiling Point: 405.0±45.0 °C(Predicted)
• PSA: 69.44